Cas no 89793-78-2 (5-Cyanonicotinamide)

5-Cyanonicotinamide structure
5-Cyanonicotinamide structure
Product Name:5-Cyanonicotinamide
CAS No:89793-78-2
MF:C7H5N3O
MW:147.134100675583
CID:712312
Update Time:2023-08-03

5-Cyanonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,5-cyano-(9CI)
    • 5-cyanonicotinamide
    • XYXYWYBIPHEICF-UHFFFAOYSA-N
    • 5-Cyanonicotinamide
    • Inchi: 1S/C7H5N3O/c8-2-5-1-6(7(9)11)4-10-3-5/h1,3-4H,(H2,9,11)
    • InChI Key: XYXYWYBIPHEICF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=C(C#N)C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 205
  • XLogP3: -0.6
  • Topological Polar Surface Area: 79.8
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